molecular formula C17H26OS2 B3003084 2,6-Di(tert-butyl)-4-(1,3-dithiolan-2-yl)phenol CAS No. 41715-27-9

2,6-Di(tert-butyl)-4-(1,3-dithiolan-2-yl)phenol

Cat. No. B3003084
CAS RN: 41715-27-9
M. Wt: 310.51
InChI Key: MPYJIYVVUHAZNA-UHFFFAOYSA-N
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Patent
US03948946

Procedure details

Molar amounts of 3,5-di-tert.butyl-4-hydroxy benzaldehyde and 1,2-ethane dithiol are condensed by the method described in Example 1 to yield the 2-(4'-hydroxy-3', 5'-di-tert.butyl phenyl)-1,3-dithiolane of formula VII, ##SPC6##
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Identifiers

REACTION_CXSMILES
[C:1]([C:5]1[CH:6]=[C:7]([CH:10]=[C:11]([C:14]([CH3:17])([CH3:16])[CH3:15])[C:12]=1[OH:13])[CH:8]=O)([CH3:4])([CH3:3])[CH3:2].[CH2:18]([SH:21])[CH2:19][SH:20]>>[OH:13][C:12]1[C:5]([C:1]([CH3:4])([CH3:3])[CH3:2])=[CH:6][C:7]([CH:8]2[S:21][CH2:18][CH2:19][S:20]2)=[CH:10][C:11]=1[C:14]([CH3:17])([CH3:16])[CH3:15]

Inputs

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Conditions

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Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

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condensed by the method

Outcomes

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product
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Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.